![molecular formula C20H34N10O B8181062 3-(4-((Bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propan-1-ol](/img/structure/B8181062.png)
3-(4-((Bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propan-1-ol
Overview
Description
3-(4-((Bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propan-1-ol is a useful research compound. Its molecular formula is C20H34N10O and its molecular weight is 430.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antioxidant, antibacterial, and DNA-cleavage activities: Bis-1,2,3-triazoles, which include compounds related to the one , have demonstrated good to excellent antioxidant activity, excellent-to-moderate antibacterial activity, and DNA-cleavage activity (Reddy et al., 2016).
Antifungal properties: Derivatives like 1,3-bis-(1,2,3-triazol-1-yl)-propan-2-ol show high activity against Candida spp. strains and have low toxicity, making them potential candidates for treating fungal infections (Zambrano-Huerta et al., 2019).
Applications in organic synthesis and chemistry: The synthesized triazolium compounds have potential applications in these fields, offering new avenues for chemical synthesis and research (Lawal & Bala, 2020).
Antimicrobial activities: Novel derivatives of this compound have been synthesized and evaluated for their antimicrobial properties, showing effectiveness against various microorganisms (Al‐Azmi & Mahmoud, 2020).
Potential biological activities: Compounds structurally similar to 3-(4-((Bis((1-(tert-butyl)-1H-1,2,3-triazol-4-yl)methyl)amino)methyl)-1H-1,2,3-triazol-1-yl)propan-1-ol have been noted for their biological activities (Tirlapur et al., 2009).
properties
IUPAC Name |
3-[4-[[bis[(1-tert-butyltriazol-4-yl)methyl]amino]methyl]triazol-1-yl]propan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H34N10O/c1-19(2,3)29-14-17(22-25-29)11-27(10-16-13-28(24-21-16)8-7-9-31)12-18-15-30(26-23-18)20(4,5)6/h13-15,31H,7-12H2,1-6H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFKVKGYQGDZBTJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)N1C=C(N=N1)CN(CC2=CN(N=N2)CCCO)CC3=CN(N=N3)C(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34N10O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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